![molecular formula C6H9O4- B1247703 3-Hydroxy-3-methyl-2-oxopentanoate](/img/structure/B1247703.png)
3-Hydroxy-3-methyl-2-oxopentanoate
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Overview
Description
3-hydroxy-3-methyl-2-oxopentanoate is the conjugate base of 3-hydroxy-3-methyl-2-oxopentanoic acid. It is a 2-oxo monocarboxylic acid anion, a hydroxy monocarboxylic acid anion and a branched-chain saturated fatty acid anion. It derives from a valerate. It is a conjugate base of a 3-hydroxy-3-methyl-2-oxopentanoic acid.
Scientific Research Applications
Microbial Reduction and Stereochemical Control
- Research Insight: A study explored the microbial reduction of methyl 3-oxopentanoate, achieving specific stereochemical outcomes based on the immobilization of baker's yeast and magnesium ion concentration, highlighting its potential in producing specific enantiomers of hydroxy esters (Nakamura, Kawai, Oka, & Ohno, 1989).
Metabolism in Pancreatic Islets
- Research Insight: Another study examined the uptake and metabolism of 4-methyl-2-oxopentanoate in rat pancreatic islets, noting its significant impact on cellular respiration and ketone-body formation, indicating its role in cellular metabolic processes (Hutton, Sener, & Malaisse, 1979).
Organoleptic Properties
- Research Insight: Research into the organoleptic properties of various 3-methyl-2-oxopentanoates revealed their potential as perfumery ingredients, with specific focus on their sensory attributes such as walnut and fruity odors (Snowden, Grenno, & Vial, 2005).
Analytical Methodology in Human Plasma
- Research Insight: A study presented a method for determining R- and S-3-methyl-2-oxopentanoate enantiomers in human plasma, suitable for isotope enrichment analysis, highlighting its diagnostic potential (Schadewaldt, Wendel, & Hammen, 1996).
Enzymatic Synthesis
- Research Insight: An efficient enzymatic synthesis method was developed for (S)- and (R)-3-hydroxypiperidin-2-ones from methyl 5-nitro-2-oxopentanoate, demonstrating the utility of 3-hydroxy-3-methyl-2-oxopentanoate derivatives in synthesizing complex organic compounds (Gibbs, Hateley, McLaren, Welham, & Willis, 1999).
Catabolism Studies in Bacteria
- Research Insight: A study on Pseudomonas putida identified stereospecific enzymes involved in the catabolism of catechol, with one of the hydration products being l(S)-4-hydroxy-2-oxopentanoate, underlining the biological importance of such compounds in bacterial metabolic pathways (Collinsworth, Chapman, & Dagley, 1973).
properties
Molecular Formula |
C6H9O4- |
---|---|
Molecular Weight |
145.13 g/mol |
IUPAC Name |
3-hydroxy-3-methyl-2-oxopentanoate |
InChI |
InChI=1S/C6H10O4/c1-3-6(2,10)4(7)5(8)9/h10H,3H2,1-2H3,(H,8,9)/p-1 |
InChI Key |
YJVOWRAWFXRESP-UHFFFAOYSA-M |
Canonical SMILES |
CCC(C)(C(=O)C(=O)[O-])O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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